Cas no 55767-58-3 (1-hydroxycyclobutane-1-carbonitrile)

• Product Name: 1-hydroxycyclobutane-1-carbonitrile
• CAS No: 55767-58-3
• MF: C₅H₇NO
• MW: 97.1151812076569
• MDL: MFCD12169298
• CID: 350957
• PubChem ID: 43436578
• Update Time: 2025-04-23

1-hydroxycyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarbonitrile, 1-hydroxy-
• 1-hydroxycyclobutane-1-carbonitrile
• 55767-58-3
• SB83825
• VGOUNPBUASFCKC-UHFFFAOYSA-N
• CS-0039879
• AKOS009470112
• F50564
• MFCD12169298
• DTXSID20656028
• 1 -Hydroxycyclobutane-1 -carbonitrile
• A1-37681
• EN300-102708
• 1-hydroxycyclobutanecarbonitrile
• SY129254
• 1-Hydroxy-cyclobutanecarbonitrile
• DB-089361

• MDL： MFCD12169298
• Inchi： 1S/C5H7NO/c6-4-5(7)2-1-3-5/h7H,1-3H2
• InChI Key： VGOUNPBUASFCKC-UHFFFAOYSA-N
• SMILES： OC1(C#N)CCC1

Computed Properties

• Exact Mass: 97.05281
• Monoisotopic Mass: 97.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 44Ų

Experimental Properties

• PSA: 44.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 1-hydroxycyclobutane-1-carbonitrile

Introduction to Cyclobutanecarbonitrile, 1-hydroxy- (CAS No. 55767-58-3)

Cyclobutanecarbonitrile, 1-hydroxy- (CAS No. 55767-58-3) is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, also referred to as 1-hydroxycyclobutanecarbonitrile, is characterized by its cyclobutane ring structure with a hydroxyl group (-OH) and a nitrile group (-CN) attached to the same carbon atom. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery, catalysis, and polymer synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Cyclobutanecarbonitrile, 1-hydroxy-. Researchers have explored various methodologies to construct the cyclobutane ring system, including transition-metal-catalyzed cycloadditions and photochemical reactions. These methods not only enhance the yield of the compound but also provide insights into its structural stability and reactivity. For instance, studies have shown that the cyclobutane ring exhibits unique mechanical properties due to its strained geometry, making it an attractive candidate for nanotechnology applications.

The nitrile group in Cyclobutanecarbonitrile, 1-hydroxy- plays a crucial role in its chemical reactivity. It can undergo various transformations, such as hydrolysis to form carboxylic acids or aminolysis to generate amides. These reactions are highly valuable in organic synthesis, particularly in the construction of bioactive molecules. Recent research has demonstrated that this compound can serve as an intermediate in the synthesis of complex natural products, such as alkaloids and terpenoids.

In terms of biological activity, Cyclobutanecarbonitrile, 1-hydroxy- has shown promising results in preliminary assays. Its ability to interact with specific protein targets makes it a potential lead compound for drug development. For example, studies have indicated that this compound exhibits moderate inhibitory activity against certain enzymes involved in cancer progression. Furthermore, its hydroxyl group contributes to hydrogen bonding capabilities, which are essential for bioavailability and target binding.

The development of novel materials using Cyclobutanecarbonitrile, 1-hydroxy- is another area of active research. Its rigid structure and functional groups make it an ideal building block for designing advanced polymers and materials with tailored properties. For instance, researchers have explored its use in creating stimuli-responsive materials that can change their properties under external conditions such as temperature or pH.

From a sustainability perspective, the synthesis and application of Cyclobutanecarbonitrile, 1-hydroxy- align with green chemistry principles. Efforts are being made to develop environmentally friendly routes for its production, reducing waste and energy consumption. These advancements not only enhance the feasibility of large-scale production but also contribute to the broader goal of sustainable chemical manufacturing.

In conclusion, Cyclobutanecarbonitrile, 1-hydroxy- (CAS No. 55767-58-3) is a multifaceted compound with immense potential across diverse scientific disciplines. Its unique structure and functional groups make it a valuable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in advancing modern chemistry.